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Compound of Interest

Compound Name: Solvent Orange 99

Cat. No.: B1165930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Orange 99, a metal-complex dye, is a versatile colorant primarily utilized in industrial

applications such as wood stains, printing inks, and coatings.[1][2][3] Its solubility in organic

solvents and distinctive orange hue make it a substance of interest in various formulation

processes.[1][3] This technical guide provides a comprehensive overview of the commercial

availability of Solvent Orange 99, its purity grades, and generalized analytical methodologies

for its quality assessment. While direct applications in drug development are not prominent in

the current literature, the principles of purity assessment and supplier evaluation remain critical

for any chemical compound used in a research or development setting.

Commercial Suppliers and Purity Grades
A variety of chemical suppliers offer Solvent Orange 99, often under different trade names such

as Neozapon Orange 272, Orasol Orange RG, and Meco fast Orange O-72.[1][2] The purity

and specifications of the dye can vary between suppliers. The following tables summarize the

available information on commercial suppliers and the technical specifications of their Solvent

Orange 99 products.

Table 1: Commercial Suppliers of Solvent Orange 99
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Supplier Country of Origin Available Forms Packaging

Kremer Pigmente Germany Powder, Liquid 5g, 25g, 100g jars

Colorants Chem Pvt

Ltd
India Powder

25 kgs HDPE

Drum/Bag/Box

MS Kaiser Exports India Powder Not specified

S D INTERNATIONAL India Powder 25kg HDPE Bags

JADECHEM

(NINGBO) CO.,LTD.
China Powder 25kgs fibre drum

Nantong Hermeta

Chemicals Co., Ltd.
China Not specified Not specified

Nile Chemicals India Not specified Not specified

Hangzhou Epsilon

Chemical Co.,Ltd
China Powder Not specified

Table 2: Technical Specifications and Purity Grades of Solvent Orange 99
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Parameter Specification Supplier/Source

Chemical Class Metal Complex Dye[1] Colorants Chem Pvt Ltd

CAS Number 110342-29-5[1][2] Multiple

Appearance Yellowish Orange Powder[1][3] Multiple

Dye Content / Strength 100%[1] / 98-102%[3]
Colorants Chem Pvt Ltd /

JADECHEM

Moisture Content ≤ 3.0%[1] / ≤ 2.0%[3]
Colorants Chem Pvt Ltd /

JADECHEM

pH (1% solution) 8.10[1] Colorants Chem Pvt Ltd

Light Fastness 7-8[1] Colorants Chem Pvt Ltd

Acid Fastness 4-5[1] Colorants Chem Pvt Ltd

Alkali Fastness Alkali[1] Colorants Chem Pvt Ltd

Insolubles (in MEK) ≤ 1.0%[3] JADECHEM

Table 3: Solubility Data for Solvent Orange 99
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Solvent Solubility (g/L) Supplier/Source

Butyl Cellosolve 250 Colorants Chem Pvt Ltd[1]

Acetone 150 Colorants Chem Pvt Ltd[1]

Methyl Ethyl Ketone (MEK) 300 - 400
Colorants Chem Pvt Ltd,

JADECHEM[1][3]

Diacetone Alcohol 350 Colorants Chem Pvt Ltd[1]

Alcohol 200 JADECHEM[3]

1-methoxy-2-propanol 150 JADECHEM[3]

N-propanol 50 JADECHEM[3]

2-ethoxyethanol 500 JADECHEM[3]

Ethyl Acetate 150 JADECHEM[3]

Toluene 50 JADECHEM[3]

Experimental Protocols: Quality Control and
Analysis
While specific, detailed experimental protocols for Solvent Orange 99 are not readily available

in peer-reviewed literature, a general workflow for the quality control of a new batch of the dye

can be established based on standard analytical techniques for similar compounds.

Visual and Physical Inspection
Objective: To confirm the physical properties of the received material.

Methodology:

Visually inspect the sample for color (yellowish-orange) and form (powder).

Note any clumping or deviation from a fine powder consistency.
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Perform a simple solubility test in a relevant solvent (e.g., Methyl Ethyl Ketone) to check

for immediate signs of insolubility or contamination.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of the dye and identify the presence of any impurities.

Methodology:

Standard Preparation: Accurately weigh a reference standard of Solvent Orange 99 and

dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution

of known concentration. Prepare a series of dilutions to create a calibration curve.

Sample Preparation: Accurately weigh the test sample of Solvent Orange 99 and dissolve

it in the same solvent as the standard to achieve a concentration within the range of the

calibration curve.

Chromatographic Conditions (General Example):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and

an organic phase (e.g., acetonitrile or methanol).

Flow Rate: 1.0 mL/min.

Detection: UV-Vis detector at the wavelength of maximum absorbance for Solvent

Orange 99.

Analysis: Inject the standard solutions and the sample solution into the HPLC system. The

purity of the sample can be calculated by comparing the peak area of the main component

in the sample chromatogram to the calibration curve. Impurities will appear as separate

peaks.

Identity Confirmation by Spectroscopy
Objective: To confirm the chemical identity of the dye.
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Methodology:

UV-Visible Spectroscopy: Dissolve a small amount of the sample in a suitable solvent and

record the UV-Vis spectrum. Compare the wavelength of maximum absorbance (λmax) to

the known value for Solvent Orange 99.

Infrared (IR) Spectroscopy: Obtain an IR spectrum of the solid sample (e.g., using a KBr

pellet or ATR). Compare the resulting spectrum with a reference spectrum of Solvent

Orange 99 to confirm the presence of characteristic functional groups.

Visualizing Workflows
The following diagrams illustrate a logical workflow for the quality control of a newly received

batch of Solvent Orange 99.
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Caption: Quality Control Workflow for Solvent Orange 99.
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Conclusion
While Solvent Orange 99 is not directly implicated in drug development, the principles of

rigorous supplier qualification and analytical verification are paramount for all chemical

compounds used in scientific research. This guide provides a foundational understanding of the

commercial landscape and a framework for the quality assessment of Solvent Orange 99.

Researchers should always consult supplier-specific documentation and, where necessary,

perform independent analytical testing to ensure the material's suitability for their specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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